Cas no 391669-54-8 (1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-)

1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)- structure
391669-54-8 structure
Product Name:1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-
CAS No:391669-54-8
MF:C10H12OS
MW:180.266681671143
CID:1499460
Update Time:2024-08-24

1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-
    • 3-Methyl-1-(2-thienyl)-1-pentyn-3-ol
    • Inchi: 1S/C10H12OS/c1-3-10(2,11)7-6-9-5-4-8-12-9/h4-5,8,11H,3H2,1-2H3
    • InChI Key: HQDPMWHOHZZPGM-UHFFFAOYSA-N
    • SMILES: C(C1SC=CC=1)#CC(C)(O)CC

Computed Properties

  • Exact Mass: 180.06096

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 283.4±20.0 °C(Predicted)
  • PSA: 20.23
  • pka: 12.81±0.29(Predicted)
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